![molecular formula C17H23N3O B5671409 6,8-dimethyl-2-{[(3S)-3-piperidinylamino]methyl}-4-quinolinol dihydrochloride](/img/structure/B5671409.png)
6,8-dimethyl-2-{[(3S)-3-piperidinylamino]methyl}-4-quinolinol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,8-dimethyl-2-{[(3S)-3-piperidinylamino]methyl}-4-quinolinol dihydrochloride is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMQX and is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor found in the central nervous system.
Mechanism of Action
DMQX acts as a competitive antagonist of the 6,8-dimethyl-2-{[(3S)-3-piperidinylamino]methyl}-4-quinolinol dihydrochloride receptor by binding to the receptor's glycine-binding site. This binding prevents the activation of the receptor by glycine and reduces the influx of calcium ions into the postsynaptic neuron, which is necessary for the induction of long-term potentiation (LTP) and other synaptic plasticity processes.
Biochemical and Physiological Effects:
DMQX has been shown to have various biochemical and physiological effects in the central nervous system. It has been demonstrated to reduce the excitability of neurons and to modulate the release of neurotransmitters such as glutamate and dopamine. DMQX has also been shown to have neuroprotective effects against ischemic brain injury and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
DMQX is a valuable tool for studying the function of the 6,8-dimethyl-2-{[(3S)-3-piperidinylamino]methyl}-4-quinolinol dihydrochloride receptor and its role in various physiological and pathological processes. Its specificity and potency make it an ideal compound for pharmacological studies and for investigating the mechanisms of action of other drugs that target the this compound receptor. However, DMQX has some limitations, including its potential toxicity and its potential to interact with other ion channels and receptors in the central nervous system.
Future Directions
There are several future directions for research on DMQX and its potential applications. One area of interest is the development of more potent and selective 6,8-dimethyl-2-{[(3S)-3-piperidinylamino]methyl}-4-quinolinol dihydrochloride receptor antagonists that can be used to treat various neurological and psychiatric disorders. Another area of interest is the investigation of the role of the this compound receptor in various physiological processes, such as learning and memory, and the development of new drugs that can modulate the activity of this receptor. Finally, the potential use of DMQX as a neuroprotective agent in various neurological disorders is also an area of interest for future research.
Synthesis Methods
The synthesis of DMQX involves the reaction of 6,8-dimethyl-2-quinolinol with 3-piperidinylmethylamine in the presence of hydrochloric acid. The resulting product is then purified through recrystallization to obtain DMQX dihydrochloride.
Scientific Research Applications
DMQX has been widely used in scientific research as a tool to study the function of the 6,8-dimethyl-2-{[(3S)-3-piperidinylamino]methyl}-4-quinolinol dihydrochloride receptor and its role in various physiological and pathological processes. This compound has been shown to block the this compound receptor-mediated synaptic transmission and to modulate the activity of other ion channels and receptors in the central nervous system.
Properties
IUPAC Name |
6,8-dimethyl-2-[[[(3S)-piperidin-3-yl]amino]methyl]-1H-quinolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O/c1-11-6-12(2)17-15(7-11)16(21)8-14(20-17)10-19-13-4-3-5-18-9-13/h6-8,13,18-19H,3-5,9-10H2,1-2H3,(H,20,21)/t13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URXKMELMACPOCG-ZDUSSCGKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=O)C=C(N2)CNC3CCCNC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C2C(=C1)C(=O)C=C(N2)CN[C@H]3CCCNC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.